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Compound of Interest

2-chloro-N-(4-
Compound Name: )
methylphenyl)acetamide

Cat. No.: B103440

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 2-chloro-N-(4-methylphenyl)acetamide is critical for maintaining
laboratory safety and ensuring environmental protection. Due to the presence of the
chloroacetamide functional group, this compound is treated as hazardous. This guide provides
essential, immediate safety and logistical information for its proper disposal. In the absence of
a specific Safety Data Sheet (SDS) for 2-chloro-N-(4-methylphenyl)acetamide, the disposal
protocol is conservatively based on procedures for closely related and well-documented
chloroacetamide compounds.

Immediate Safety and Handling Considerations

Before initiating any disposal procedures, it is imperative to handle 2-chloro-N-(4-
methylphenyl)acetamide with appropriate Personal Protective Equipment (PPE). All handling
and preparation for disposal should occur in a well-ventilated area, preferably within a certified
chemical fume hood.

Recommended Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile).[1][2]
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» Body Protection: A laboratory coat.[1]

Quantitative Data Summary for Related Hazardous
Compounds

The following table summarizes key hazard and transportation information for the closely
related compound, 2-chloroacetamide. This data should be used as a conservative guide for
the handling and disposal of 2-chloro-N-(4-methylphenyl)acetamide.[1]
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Guideline for 2-

Relevance to Disposal of

Parameter . 2-chloro-N-(4-
chloroacetamide .
methylphenyl)acetamide
Indicates classification as a
toxic solid. Waste should be
UN Number 2811

handled under this

classification.[1]

UN Proper Shipping Name

TOXIC SOLID, ORGANIC,
N.O.S. (2-chloroacetamide)

Dictates the labeling and
transportation requirements for

disposal.[1]

Transport Hazard Class

6.1 (Toxic substances)

Specifies the primary hazard
associated with the waste

material.[1]

Packing Group

Il (Substance presenting low

danger)

Informs the type of packaging
required for transportation and

disposal.[1]

GHS Hazard Statements

H301: Toxic if swallowedH317:
May cause an allergic skin
reactionH361: Suspected of
damaging fertility or the unborn
childH402: Harmful to aquatic

life

Highlights the potential health
and environmental hazards to
consider during handling and

disposal.[1]

GHS Precautionary Statement

(Disposal)

P501: Dispose of
contents/container to an

approved waste disposal plant.

Mandates disposal through a
licensed hazardous waste
facility.[1][3]

Experimental Protocols

Protocol for Preparing 2-chloro-N-(4-

methylphenyl)acetamide Waste for Disposal

This protocol outlines the necessary steps for the safe collection and preparation of 2-chloro-

N-(4-methylphenyl)acetamide and associated waste for disposal.
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1. Waste ldentification and Segregation:

o Treat all materials contaminated with 2-chloro-N-(4-methylphenyl)acetamide as hazardous
waste. This includes residual solid compound, solutions, empty containers, and
contaminated PPE (e.g., gloves, weighing paper, pipette tips).[1][4]

e This waste stream must be segregated from non-hazardous and other incompatible chemical
waste to prevent dangerous reactions.[1]

2. Container Management:

e Use a dedicated, properly labeled, and sealable hazardous waste container for all 2-chloro-
N-(4-methylphenyl)acetamide waste.[1]

e The container must be made of a material compatible with the chemical.[1] Avoid using metal
containers for corrosive materials.[5][6]

e The label should clearly state "Hazardous Waste" and identify the contents, including "2-
chloro-N-(4-methylphenyl)acetamide”.[1]

3. Spill Management:

 In the event of a spill, evacuate the immediate area.[4]

o Wearing appropriate PPE, mechanically collect the spilled solid. Avoid creating dust.[4]

e Use a scoop or shovel to carefully transfer the material into a suitable, closed container for
disposal.[4][7]

o Clean the spill area with a suitable solvent (e.g., soap and water), and collect the cleaning
materials as hazardous waste.[4]

4. Final Disposal:

» Tightly seal the hazardous waste container and move it to your laboratory's designated
satellite accumulation area for hazardous waste.[1]

» All waste containing 2-chloro-N-(4-methylphenyl)acetamide must be disposed of through a
licensed hazardous waste disposal company.[4] It is common practice for such materials to
be incinerated in a chemical incinerator equipped with an afterburner and scrubber.[4]

» Provide the disposal company with a complete and accurate description of the waste.

Mandatory Visualization
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Disposal Workflow for 2-chloro-N-(4-
methylphenyl)acetamide

Preparation & Handling

Start: Handling 2-chloro-N-(4-methylphenyl)acetamide

\

Wear Appropriate PPE:
- Safety Goggles
- Nitrile Gloves
- Lab Coat

\

Work in a Chemical Fume Hood

(@)

Potential Event

Spill Management

\4
Spill Occurs

Mechanically collect solid spill

v Wai;e Collection & Segregation

Identify all contaminated materials as

el il @ hazardous waste (solid & liquid)

Y Y
Collect cleanup materials as hazardous waste Segregate from other waste streams
Y
Use a labeled, sealed, and

compatible hazardous waste container

Final Ii 'isposal

Store sealed container in designated
satellite accumulation area

\

Contact Environmental Health & Safety (EHS)
or licensed disposal company

End: Professional Hazardous Waste Disposal

(e.g., Incineration)
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Caption: Logical workflow for the safe disposal of 2-chloro-N-(4-methylphenyl)acetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

